Cas no 2757955-03-4 (2-[(4-Methylbenzenesulfonyl)oxy]-4-(trifluoromethyl)benzoic acid)

• Product Name: 2-[(4-Methylbenzenesulfonyl)oxy]-4-(trifluoromethyl)benzoic acid
• CAS No: 2757955-03-4
• MF: C₁₅H₁₁F₃O₅S
• MW: 360.305053949356
• CID: 6369735
• PubChem ID: 165763846
• Update Time: 2025-05-20

2-[(4-Methylbenzenesulfonyl)oxy]-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2757955-03-4
• 2-[(4-methylbenzenesulfonyl)oxy]-4-(trifluoromethyl)benzoic acid
• EN300-37153577
• 2-[(4-Methylbenzenesulfonyl)oxy]-4-(trifluoromethyl)benzoic acid

• Inchi： 1S/C15H11F3O5S/c1-9-2-5-11(6-3-9)24(21,22)23-13-8-10(15(16,17)18)4-7-12(13)14(19)20/h2-8H,1H3,(H,19,20)
• InChI Key： ZMNDVWYDPMJDRF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=C(C(F)(F)F)C=CC=1C(=O)O

Computed Properties

• Exact Mass: 360.02792911g/mol
• Monoisotopic Mass: 360.02792911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 89Ų

Additional information on 2-[(4-Methylbenzenesulfonyl)oxy]-4-(trifluoromethyl)benzoic acid

Comprehensive Overview of 2-[(4-Methylbenzenesulfonyl)oxy]-4-(trifluoromethyl)benzoic acid (CAS No. 2757955-03-4)

2-[(4-Methylbenzenesulfonyl)oxy]-4-(trifluoromethyl)benzoic acid (CAS No. 2757955-03-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of benzoic acid derivatives, which are widely studied for their diverse applications in drug discovery and material science. Its molecular structure incorporates a trifluoromethyl group and a tosylate (4-methylbenzenesulfonyl) moiety, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-[(4-Methylbenzenesulfonyl)oxy]-4-(trifluoromethyl)benzoic acid has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a building block for bioactive molecules, especially in the development of small-molecule inhibitors and protease-targeting drugs. The trifluoromethyl group is known to improve lipophilicity and binding affinity, which are critical factors in drug design.

The synthesis of CAS No. 2757955-03-4 involves multi-step organic reactions, including sulfonylation and carboxylation processes. Its tosylate group serves as an excellent leaving group, enabling further functionalization under mild conditions. This property makes it a versatile reagent for nucleophilic substitution reactions, a topic frequently searched by synthetic chemists. Additionally, its stability under ambient conditions ensures ease of handling in laboratory settings.

From an industrial perspective, 2-[(4-Methylbenzenesulfonyl)oxy]-4-(trifluoromethyl)benzoic acid is often discussed in forums and research papers addressing green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring catalytic methods to optimize its production while minimizing waste. Keywords such as "eco-friendly fluorination techniques" and "scalable benzoic acid derivatives" reflect current trends in this field.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques are essential for confirming its structural integrity and ensuring compliance with regulatory standards. The compound’s high purity grade (>98%) makes it suitable for preclinical studies, a detail often highlighted in supplier catalogs and research databases.

In the context of patent literature, CAS No. 2757955-03-4 has been referenced in applications related to anti-inflammatory agents and enzyme modulators. Its mechanism of action often involves interference with specific biochemical pathways, a subject of interest for researchers investigating structure-activity relationships (SAR). Such studies are frequently cited in academic discussions on drug optimization strategies.

For those sourcing this compound, it is crucial to verify suppliers offering GMP-compliant batches or custom synthesis services. Queries like "reliable CAS 2757955-03-4 suppliers" or "technical data sheet for 2-[(4-Methylbenzenesulfonyl)oxy]-4-(trifluoromethyl)benzoic acid" are common among procurement specialists. Proper storage recommendations—such as protection from moisture and light—are also frequently searched topics.

Looking ahead, the role of 2-[(4-Methylbenzenesulfonyl)oxy]-4-(trifluoromethyl)benzoic acid in precision medicine and targeted therapy is an emerging area of exploration. Its compatibility with high-throughput screening platforms positions it as a candidate for identifying novel therapeutic leads. As the scientific community continues to unravel its potential, this compound remains a focal point in cutting-edge chemical research.